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Compound of Interest

Compound Name: D-Mannitol-13C

Cat. No.: B583874

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and efficient laboratory
environment. This document provides essential, immediate safety and logistical information for
the handling of D-Mannitol-13C, a stable isotope-labeled compound.

Chemical Identifier:

Name: D-Mannitol-13C

Synonyms: Mannitol-13C; Mannite-13C[1]

CAS Number: 132202-29-0[1]

Molecular Formula: C513CH1406][1]

Molecular Weight: 183.16 g/mol [1]

Hazard Identification and Classification

According to available Safety Data Sheets (SDS), D-Mannitol-13C is not classified as a
hazardous substance or mixture.[1][2] It is essential to handle it in accordance with good
industrial hygiene and safety practices.[2]

GHS Hazard Classification:
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» Not a hazardous substance or mixture.[1]

Personal Protective Equipment (PPE)

While D-Mannitol-13C is not considered hazardous, adherence to standard laboratory safety

protocols is crucial to minimize any potential risks. The following personal protective equipment

is recommended.

PPE Category

Recommended Equipment

Specifications

Eye Protection

Safety goggles with side-

shields

Must be compliant with ANSI
Z87.1 standards.[3]

Hand Protection

Protective gloves

Disposable nitrile gloves are

suitable for incidental contact.

[1]14]

Body Protection

Laboratory coat

Standard lab coat to protect
clothing and skin.[4][5]

Respiratory Protection

Suitable respirator

Recommended when
engineering controls are not
sufficient to minimize dust

generation.[1]

Footwear

Closed-toe shoes

Required for general

laboratory safety.[4][5]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

Ensure adequate ventilation in the work area.[1]

2. Handling Powdered D-Mannitol-13C:

Avoid inhalation, and contact with eyes and skin.[1]

Provide an accessible safety shower and eye wash station.[1]
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e Minimize dust and aerosol formation during handling.[1]

e Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood,
especially when weighing or transferring the powder.

3. Storage:

o Keep the container tightly sealed.[1]

o Store in a cool, well-ventilated area.[1]

e Protect from direct sunlight and sources of ignition.[1]

o« Recommended storage temperature for the powder is -20°C for long-term stability (up to 3
years).[1]

4. First Aid Measures:

Exposure Route First Aid Procedure

Remove contact lenses, if present. Immediately
Eye Contact flush eyes with large amounts of water. Seek

medical attention.[1]

Rinse skin thoroughly with water. Remove
Skin Contact contaminated clothing and shoes. Seek medical

attention if irritation develops.[1]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[1]

_ Wash out the mouth with water. Do NOT induce
Ingestion N ) )
vomiting. Seek medical attention.[1]

Disposal Plan

As D-Mannitol-13C is a non-hazardous substance, disposal should be in accordance with
local, state, and federal regulations for non-hazardous chemical waste.
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1. Spills and Leaks:

» Use full personal protective equipment during cleanup.[1]
e Avoid breathing vapors, mist, dust, or gas.[1]

o Ensure adequate ventilation.[1]

o For powdered spills, carefully sweep up the material to avoid generating dust and place it in
a suitable, labeled container for disposal.

» For solutions, absorb with a liquid-binding material such as diatomite or universal binders.[1]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

o Prevent the product from entering drains, water courses, or the soil.[1]

2. Waste Disposal:

e Dispose of contaminated material and unused product in accordance with all applicable
federal, state, and local regulations.

e Do not mix with other waste.
e Handle uncleaned containers as you would the product itself.

Visualized Workflow

The following diagram illustrates the standard operational workflow for handling D-Mannitol-
13C in a laboratory setting.
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Caption: Standard Operating Procedure for Handling D-Mannitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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